Cas no 1220037-52-4 (3-(4-Propoxyphenoxy)methylpiperidinehydrochloride)

• Product Name: 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride
• CAS No: 1220037-52-4
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 4688494
• Update Time: 2025-06-08

3-(4-Propoxyphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Propoxyphenoxy)methyl]piperidine hydrochloride
• 3-[(4-Propoxyphenoxy)methyl]piperidinehydrochloride
• 3-((4-Propoxyphenoxy)methyl)piperidine hydrochloride
• 3-(4-propoxyphenoxymethyl)piperidine hydrochloride
• 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C15H23NO2.ClH/c1-2-10-17-14-5-7-15(8-6-14)18-12-13-4-3-9-16-11-13;/h5-8,13,16H,2-4,9-12H2,1H3;1H
• InChI Key： CKLVLRAWUYVPEZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OCCC)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 215
• Topological Polar Surface Area: 30.5

Additional information on 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride

3-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS No. 1220037-52-4): A Comprehensive Overview

3-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS No. 1220037-52-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride.

The chemical structure of 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride is defined by a piperidine ring substituted with a 4-propoxyphenyl group and a methyl group. The presence of these functional groups imparts specific pharmacological properties to the compound. The piperidine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with various biological targets. The 4-propoxyphenyl group, on the other hand, enhances the lipophilicity and solubility of the molecule, which are crucial for its pharmacokinetic profile.

Recent studies have highlighted the potential of 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride as a modulator of neurotransmitter systems. Specifically, it has been shown to exhibit affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This interaction has led to its evaluation as a potential treatment for neuropsychiatric disorders such as anxiety and depression. A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride demonstrated significant anxiolytic effects in rodent models, suggesting its potential as a novel anxiolytic agent.

In addition to its effects on serotonin receptors, 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride has also been investigated for its impact on dopaminergic pathways. Dopamine is a key neurotransmitter involved in reward and motivation circuits in the brain. Research conducted at the University of California, Los Angeles (UCLA) found that 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride modulates dopamine release and reuptake, potentially offering therapeutic benefits for conditions such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride have been extensively studied to optimize its therapeutic efficacy. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

Safety and toxicity profiles are critical considerations in drug development. Extensive toxicological studies have been conducted on 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride, and results have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new compound, ongoing monitoring and further clinical trials are necessary to ensure long-term safety.

The clinical development of 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride is currently underway, with several Phase II trials evaluating its efficacy and safety in treating various neuropsychiatric disorders. Early results from these trials have been encouraging, with patients reporting significant improvements in symptoms without severe side effects.

In conclusion, 3-(4-Propoxyphenoxy)methylpiperidinehydrochloride (CAS No. 1220037-52-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further investigation and development. As research continues to advance, it is anticipated that this compound will play a significant role in the treatment of neuropsychiatric disorders and other related conditions.